Cas no 61610-53-5 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxo-)
61610-53-5 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxo-
CAS No:61610-53-5
MF:C12H8ClF6NO2
MW:347.640843391418
CID:472898
PubChem ID:71394120
Update Time:2025-04-19
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxo-
- N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxobutanamide
- SCHEMBL11738143
- 61610-53-5
- DTXSID70815845
-
- Inchi: 1S/C12H8ClF6NO2/c13-5-9(21)4-10(22)20-8-2-6(11(14,15)16)1-7(3-8)12(17,18)19/h1-3H,4-5H2,(H,20,22)
- InChI Key: VEHNMDIRKWWOOG-UHFFFAOYSA-N
- SMILES: ClCC(CC(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)=O
Computed Properties
- Exact Mass: 347.01484
- Monoisotopic Mass: 347.0147752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-chloro-3-oxo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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